![molecular formula C22H28N2OS2 B2482408 2-(4-(Isopropylthio)phenyl)-1-(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)ethanone CAS No. 1421494-97-4](/img/structure/B2482408.png)
2-(4-(Isopropylthio)phenyl)-1-(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)ethanone
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Description
2-(4-(Isopropylthio)phenyl)-1-(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H28N2OS2 and its molecular weight is 400.6. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition and Drug Metabolism
Research into the selectivity and potency of chemical inhibitors of cytochrome P450 isoforms highlights the importance of specific structural features for drug metabolism. Compounds with precise structural configurations can significantly impact the metabolism of drugs, suggesting a potential application of our compound in studying drug-drug interactions (Khojasteh et al., 2011)[https://consensus.app/papers/chemical-inhibitors-cytochrome-p450-isoforms-liver-khojasteh/9656243ef6fb59b58db1bc5ce76e9233/?utm_source=chatgpt].
Chemical Synthesis and Reactivity
The synthesis and reactivity of heterocyclic compounds, such as those similar in structure to the queried compound, are of considerable interest. Studies on compounds like 3-hydroxycoumarin and various pyridine derivatives reveal a wide range of chemical and biological properties. These compounds serve as key intermediates in pharmaceutical, perfumery, and agrochemical industries, suggesting potential synthetic applications for the compound (Yoda, 2020)[https://consensus.app/papers/overview-recent-advances-3hydroxycoumarin-chemistry-yoda/2ff479d42e5c5af7a67b5146f1c97553/?utm_source=chatgpt].
Pharmacology and Biological Activity
In the pharmacological domain, specific structural motifs similar to those found in the compound of interest are crucial for the development of CNS agents, highlighting the compound's potential relevance in designing new CNS drugs. The functional chemical groups present in such compounds, including nitrogen, sulfur, and oxygen within heterocycles, play a significant role in their CNS activity, indicating a promising area for further research into the biological activities of the compound (Saganuwan, 2017)[https://consensus.app/papers/chemical-groups-likely-become-source-synthesis-novel-saganuwan/2b9dd18b445f51678fd40bd3f3bdf53f/?utm_source=chatgpt].
properties
IUPAC Name |
2-(4-propan-2-ylsulfanylphenyl)-1-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2OS2/c1-17(2)27-20-8-6-18(7-9-20)15-22(25)24-13-10-19(11-14-24)16-26-21-5-3-4-12-23-21/h3-9,12,17,19H,10-11,13-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPXYTXKEUVNHRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)CC(=O)N2CCC(CC2)CSC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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